Cas no 2229153-39-1 (1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-2-ol)

• Product Name: 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-2-ol
• CAS No: 2229153-39-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6111208
• PubChem ID: 165721384
• Update Time: 2025-05-19

1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-2-ol
• EN300-1774202
• 1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropan-2-ol
• 2229153-39-1

• Inchi： 1S/C10H16N2O/c1-10(2,13)6-9-7-4-3-5-8(7)11-12-9/h13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： PVMLPGKBTMUUFV-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-2-ol

Comprehensive Overview of 1-{1H,4H,5H,6H-Cyclopentapyrazol-3-yl}-2-methylpropan-2-ol (CAS No. 2229153-39-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-{1H,4H,5H,6H-cyclopentapyrazol-3-yl}-2-methylpropan-2-ol (CAS No. 2229153-39-1) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentapyrazole core and tertiary alcohol moiety, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2229153-39-1 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its IUPAC name, while complex, highlights the presence of a pyrazole ring fused with a cyclopentane structure, a combination that is rare in synthetic chemistry. This structural uniqueness has sparked discussions in forums and academic circles, with many asking, "What are the synthetic routes for 1-{1H,4H,5H,6H-cyclopentapyrazol-3-yl}-2-methylpropan-2-ol?" or "How does its stereochemistry influence biological activity?" These questions reflect the growing demand for deeper insights into its properties.

From a synthetic perspective, 1-{1H,4H,5H,6H-cyclopentapyrazol-3-yl}-2-methylpropan-2-ol is often synthesized via multi-step reactions involving cyclocondensation and functional group interconversion. Recent publications have emphasized its role as a building block for more complex molecules, particularly in the development of small-molecule inhibitors and ligands for enzymatic studies. The compound's solubility and stability under physiological conditions are also under scrutiny, as these factors are critical for its potential use in biomedical applications.

In the context of AI-driven drug discovery, CAS No. 2229153-39-1 has been flagged by machine learning algorithms as a candidate for virtual screening due to its drug-like properties. This aligns with the broader trend of leveraging computational chemistry to identify novel scaffolds. Additionally, its molecular weight and logP value fall within ranges typically associated with oral bioavailability, making it a promising subject for preclinical studies.

Environmental and green chemistry considerations are also relevant. Researchers are investigating whether the synthesis of 1-{1H,4H,5H,6H-cyclopentapyrazol-3-yl}-2-methylpropan-2-ol can be optimized to reduce waste or utilize catalytic methods. Such efforts resonate with the global push toward sustainable chemical practices, a topic frequently searched in academic and industrial settings.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Its aromatic heterocycle could be valuable in material science, particularly in designing organic semiconductors or photocatalysts. As interest in renewable energy technologies grows, so does the demand for innovative chemical structures like this one.

In summary, 1-{1H,4H,5H,6H-cyclopentapyrazol-3-yl}-2-methylpropan-2-ol (CAS No. 2229153-39-1) represents a fascinating intersection of synthetic chemistry, drug development, and sustainability. Its multifaceted applications and structural novelty ensure it will remain a focal point in scientific discourse for years to come.